2,7-Dimethylquinoline
Cat. No. B1584490
CAS RN:
93-37-8
M. Wt: 157.21 g/mol
InChI Key: QXKPLNCZSFACPU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
2,7-Dimethylquinoline is a chemical compound with the molecular formula C11H11N . It is also known by other names such as m-Toluquinaldine .
Molecular Structure Analysis
The molecular structure of 2,7-Dimethylquinoline consists of 11 carbon atoms, 11 hydrogen atoms, and 1 nitrogen atom . The average mass is 157.212 Da and the monoisotopic mass is 157.089142 Da .Physical And Chemical Properties Analysis
2,7-Dimethylquinoline has a density of 1.1±0.1 g/cm3, a boiling point of 262.0±9.0 °C at 760 mmHg, and a flash point of 106.5±11.3 °C . It has a molar refractivity of 51.8±0.3 cm3, a polar surface area of 13 Å2, and a molar volume of 149.3±3.0 cm3 .Scientific Research Applications
-
- Quinoline motifs, including “2,7-Dimethylquinoline”, are essential in several pharmacologically active heterocyclic compounds due to their various applications in medicinal and industrial chemistry .
- They are considered a privileged structure in drug discovery programs because of their broad spectrum of bio-responses, including anticancer , antioxidant , anti-inflammatory , antimalarial , anti-SARS-CoV-2, and antituberculosis activities .
-
- Quinoline and its derivatives are synthesized through various traditional and green synthetic approaches, including multicomponent one-pot reactions and solvent-free reaction conditions utilizing microwave and ultraviolet irradiation-promoted synthesis using eco-friendly and safe reusable catalysts .
- For example, a catalytic amount of PEG-supported sulfonic acid was used to perform the Friedlaender condensation of 2-aminoacetophenone with ethyl acetoacetate to obtain ethyl 2,4-dimethylquinoline-3-carboxylate at room temperature in various solvents such as CH3OH, Et2O, CH3CN, and CH2Cl2 .
-
Chemical Analysis
- “2,7-Dimethylquinoline” can be used as a reference compound in various chemical analyses . Its molecular formula is C11H11N and it has a molecular weight of 157.2117 .
- It can be identified and quantified in mixtures using techniques such as mass spectrometry . The specific methods of application or experimental procedures, technical details or parameters, and the results or outcomes obtained would depend on the specific analytical method used and are not detailed in the available resources.
-
Thermochemical Data
-
Chemical Reference Compound
- “2,7-Dimethylquinoline” can be used as a reference compound in various chemical analyses . Its molecular formula is C11H11N and it has a molecular weight of 157.2117 .
- It can be identified and quantified in mixtures using techniques such as mass spectrometry . The specific methods of application or experimental procedures, technical details or parameters, and the results or outcomes obtained would depend on the specific analytical method used and are not detailed in the available resources .
-
Thermochemical Studies
- “2,7-Dimethylquinoline” has been studied for its thermochemical properties . These properties are important in various fields such as physical chemistry, chemical engineering, and environmental science.
- The specific methods of application or experimental procedures, technical details or parameters, and the results or outcomes obtained would depend on the specific thermochemical study and are not detailed in the available resources .
Safety And Hazards
properties
IUPAC Name |
2,7-dimethylquinoline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N/c1-8-3-5-10-6-4-9(2)12-11(10)7-8/h3-7H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QXKPLNCZSFACPU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)C=CC(=N2)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0059085 |
Source
|
| Record name | Quinoline, 2,7-dimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0059085 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,7-Dimethylquinoline | |
CAS RN |
93-37-8 |
Source
|
| Record name | 2,7-Dimethylquinoline | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=93-37-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,7-Dimethylquinoline | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000093378 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,7-DIMETHYLQUINOLINE | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=5240 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Quinoline, 2,7-dimethyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Quinoline, 2,7-dimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0059085 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,7-dimethylquinoline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.040 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2,7-Dimethylquinoline | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7K9YKG6MZP | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Citations
For This Compound
179
Citations
Several derivatives of quinaldine have been synthesized from aromatic amines and crotonaldehydeby Utermohlen’s modification of the Skraup and Doebner-v. Miller syntheses2; the …
Number of citations: 13
pubs.acs.org
The standard (p=0.1 MPa) molar enthalpies of formation for crystalline 2,6-dimethylquinoline, 2,6-(CH 3 ) 2 –C 9 H 5 N, and 2,7-dimethylquinoline, 2,7-(CH 3 ) 2 –C 9 H 5 N, at the …
Number of citations: 16
www.sciencedirect.com
Borylation of quinolines provides an attractive method for the late-stage functionalization of this important heterocycle. The regiochemistry of this reaction is dominated by steric factors …
Number of citations: 183
pubs.rsc.org
The relative reactivities of the two methyl groups of 2, 6-dimethylquinoline (2, 6-DMQ) and 2, 7-dimethylquinoline (2, 7-DMQ) toward several radicals were assessed by intramolecular …
Number of citations: 21
pubs.acs.org
One product was identical with theketone 3 pre-viously isolated18 from la under identical conditions. The other major cleavage product was tentatively iden-tified by microanalysis and …
Number of citations: 11
pubs.acs.org
Method B.—A mixture of 0.5 g (2.15 mmol) of 7c and 15 ml of 40% hydrobromic acid was heated at reflux for 3 hr (oil bath temperature 150), then was poured over ice, neutralized with …
Number of citations: 2
pubs.acs.org
A Mannich type reaction of aniline, benzaldehyde and 8-quinolinol yields 7-(a-anilinobenzyl)-8-quino-linol. 1 The unusual simplicity of this reaction and the possibile application of the …
Number of citations: 24
pubs.acs.org
ALLOYS, AROMATICS, AZINES, CARBON ADDITIONS, CHEMICAL REACTIONS, ENERGY, HETEROCYCLIC COMPOUNDS, HYDROGEN COMPOUNDS, HYDROXY COMPOUNDS, …
Number of citations: 1
inis.iaea.org
Subject: 74 ATOMIC AND MOLECULAR PHYSICS; 71 CLASSICAL AND QUANTUM MECHANICS, GENERAL PHYSICS; DENSITY FUNCTIONAL METHOD; EXPERIMENTAL DATA; …
Number of citations: 2
www.osti.gov
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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